A new application of ionic liquids: hydrophobic properties of tetraalkylammonium-based poly(ionic liquid)s
Journal of Materials Chemistry Pub Date: 2008-02-08 DOI: 10.1039/B801227J
Abstract
The potential of using poly(ionic liquid)s as a new family of hydrorepellent materials has been explored. Free-radical polymerization of a series of ionic liquids based on the polymerizable cation
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